Cas no 6937-81-1 (9,10-Anthracenedione,1-amino-2-ethyl-)
6937-81-1 structure
Product Name:9,10-Anthracenedione,1-amino-2-ethyl-
CAS No:6937-81-1
MF:C16H13NO2
MW:251.279924154282
CID:521970
PubChem ID:236910
Update Time:2025-04-19
9,10-Anthracenedione,1-amino-2-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1-amino-2-ethyl-
- 1-amino-2-ethylanthracene-9,10-dione
- 1-amino-2-ethyl-9,10-anthraquinone
- 2-Aethyl-1-amino-anthrachinon
- 2-Ethyl-1-amino-anthrachinon
- 2-ethyl-1-amino-anthraquinone
- AC1L5XNI
- AC1Q6JXC
- AR-1C1417
- CTK5C9575
- NSC39950
- SureCN6682201
- NSC-39950
- ethyl amino -9,10-anthracenedione
- 6937-81-1
- DTXSID70284956
- SCHEMBL6682201
-
- Inchi: 1S/C16H13NO2/c1-2-9-7-8-12-13(14(9)17)16(19)11-6-4-3-5-10(11)15(12)18/h3-8H,2,17H2,1H3
- InChI Key: FXXOWMASCSSPPJ-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2=CC=C(CC)C(=C21)N)=O
Computed Properties
- Exact Mass: 251.09469
- Monoisotopic Mass: 251.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 60.2Ų
Experimental Properties
- PSA: 60.16
- LogP: 3.18780
9,10-Anthracenedione,1-amino-2-ethyl- Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
6937-81-1 (9,10-Anthracenedione,1-amino-2-ethyl-) Related Products
- 128-95-0(1,4-Diaminoanthraquinone)
- 4051-63-2(Pigment Red 177)
- 1758-68-5(1,2-Diaminoanthraquinone)
- 82-45-1(1-Aminoanthraquinone)
- 129-44-2(1,5-Diaminoanthraquinone)
- 129-42-0(9,10-Anthracenedione,1,8-diamino-)
- 2475-45-8(Disperse Blue 1)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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